5-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]-1,2-oxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H23N3O3S/c1-12-10-13(17-21-12)14(19)16-11-15(2-8-22-9-3-15)18-4-6-20-7-5-18/h10H,2-9,11H2,1H3,(H,16,19)
• InChI Key: FGQUJJXFIWHZFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCC2(CCSCC2)N3CCOCC3
• Molecular Formula: C15H23N3O3S
• Molecular Weight: 325.4 g/mol

Description

5-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]-1,2-oxazole-3-carboxamide, also known as MTMTX, is a chemical compound that has been studied for its potential applications in scientific research. It is a member of the oxazole family of compounds, which are known for their diverse biological activities. MTMTX has been shown to have a number of interesting properties that make it a promising candidate for further study.

Mechanism Of Action

The exact mechanism of action of 5-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]-1,2-oxazole-3-carboxamide is not fully understood, but it is believed to act on a variety of molecular targets in cells. 5-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]-1,2-oxazole-3-carboxamide has been shown to inhibit the activity of certain enzymes and to interfere with the function of certain proteins. Additionally, 5-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]-1,2-oxazole-3-carboxamide may affect cell signaling pathways and gene expression.
Biochemical and Physiological Effects:
5-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]-1,2-oxazole-3-carboxamide has been shown to have a number of biochemical and physiological effects in cells. It has been shown to inhibit cell proliferation and induce cell death in certain types of cancer cells. Additionally, 5-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]-1,2-oxazole-3-carboxamide has been shown to affect neuronal function and may be useful in the development of new drugs for neurological disorders.

Advantages And Limitations For Lab Experiments

5-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]-1,2-oxazole-3-carboxamide has a number of advantages for use in lab experiments. It is a relatively simple compound to synthesize and is readily available from commercial suppliers. Additionally, it has been shown to have a number of interesting properties that make it a promising candidate for further study. However, there are also some limitations to the use of 5-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]-1,2-oxazole-3-carboxamide in lab experiments. It is a relatively new compound and there is still much to be learned about its properties and potential applications. Additionally, it may have limited solubility in certain solvents, which can make it difficult to work with in some experiments.

Future Directions

There are a number of future directions for research on 5-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]-1,2-oxazole-3-carboxamide. One area of interest is the development of new cancer treatments based on the compound's anti-tumor properties. Additionally, further research is needed to fully understand the compound's mechanism of action and to identify its molecular targets. Finally, 5-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]-1,2-oxazole-3-carboxamide may be useful in the development of new drugs for neurological disorders, and further research in this area is also needed.

Synthesis Methods

5-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]-1,2-oxazole-3-carboxamide can be synthesized using a variety of methods, including chemical synthesis and enzymatic synthesis. Chemical synthesis involves the use of chemical reactions to create the compound, while enzymatic synthesis involves the use of enzymes to catalyze the reaction. The specific method used to synthesize 5-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]-1,2-oxazole-3-carboxamide will depend on the desired purity and yield of the compound.

Scientific Research Applications

5-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]-1,2-oxazole-3-carboxamide has been studied for its potential applications in a variety of scientific research fields, including cancer research, neuroscience, and drug discovery. In cancer research, 5-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]-1,2-oxazole-3-carboxamide has been shown to have anti-tumor properties and may be useful in the development of new cancer treatments. In neuroscience, 5-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]-1,2-oxazole-3-carboxamide has been studied for its potential effects on neuronal function and may be useful in the development of new drugs for neurological disorders. Additionally, 5-Methyl-N-[(4-morpholin-4-ylthian-4-yl)methyl]-1,2-oxazole-3-carboxamide has been studied for its potential as a tool in drug discovery, as it may be useful in identifying new drug targets and screening potential drug candidates.